Cas no 342002-82-8 (4-Isopropoxycarbonylphenylboronic acid)
342002-82-8 structure
Product Name:4-Isopropoxycarbonylphenylboronic acid
CAS No:342002-82-8
MF:C10H13BO4
MW:208.018823385239
MDL:MFCD02259385
CID:304616
PubChem ID:354334349
Update Time:2025-04-19
4-Isopropoxycarbonylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Isopropoxycarbonyl)phenyl)boronic acid
- 4-(Isopropoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
- 4-(Isopropoxycarbonyl)benzeneboronic acid
- (4-propan-2-yloxycarbonylphenyl)boronic acid
- 4-Isopropoxycarbonylphenylboronic acid
- Benzoic acid,4-borono-, 1-(1-methylethyl) ester
- p-(Isopropoxycarbonyl)phenylboronic Acid
- [4-(isopropoxycarbonyl)phenyl]boronic acid
- 4-(Isopropoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
- Propan-2-yl 4-(dihydroxyboranyl)benzoate
- ISOPROPYL 4-BORONOBENZOATE
- NIQHFKWRHJZMQU-UHFFFAOYSA-N
- SBB005797
- AB11711
- OR14156
- AM86880
- BC001188
- AX8098212
- I1001
- F
- PS-9742
- DTXSID60370453
- AKOS015838560
- MFCD02259385
- SY234888
- A875075
- 4-(isopropoxycarbonyl)phenylboronic acid
- SCHEMBL141580
- 342002-82-8
- FT-0660353
- H10928
- CS-0154175
- (4-(Isopropoxycarbonyl)phenyl)boronicacid
- 4-ISOPROPOXYCARBONYLPHENYLBORONICACID
- 4-(iso-Propoxycarbonyl)phenylboronic acid
-
- MDL: MFCD02259385
- Inchi: 1S/C10H13BO4/c1-7(2)15-10(12)8-3-5-9(6-4-8)11(13)14/h3-7,13-14H,1-2H3
- InChI Key: NIQHFKWRHJZMQU-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(B(O)O)=CC=1)=O)C(C)C
Computed Properties
- Exact Mass: 208.09100
- Monoisotopic Mass: 208.0906891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
Experimental Properties
- Color/Form: Tasteless Beige crystalline powder
- Density: 1.2±0.1 g/cm3
- Melting Point: 111 °C
- Boiling Point: 359.0±44.0 °C at 760 mmHg
- Flash Point: 170.9±28.4 °C
- PSA: 66.76000
- LogP: -0.06840
- Solubility: Not determined
4-Isopropoxycarbonylphenylboronic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: 37/39-26
-
Hazardous Material Identification:
- Safety Term:S26;S37/39
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
- Storage Condition:Room temperature storage
4-Isopropoxycarbonylphenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-Isopropoxycarbonylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118109-100g |
(4-(Isopropoxycarbonyl)phenyl)boronic acid |
342002-82-8 | 98% | 100g |
$359.10 | 2023-09-02 | |
| Chemenu | CM136865-5g |
(4-(Isopropoxycarbonyl)phenyl)boronic acid |
342002-82-8 | 98% | 5g |
$65 | 2021-08-05 | |
| Chemenu | CM136865-25g |
(4-(Isopropoxycarbonyl)phenyl)boronic acid |
342002-82-8 | 98% | 25g |
$219 | 2021-08-05 | |
| Chemenu | CM136865-100g |
(4-(Isopropoxycarbonyl)phenyl)boronic acid |
342002-82-8 | 98% | 100g |
$549 | 2021-08-05 | |
| TRC | I918063-100mg |
4-Isopropoxycarbonylphenylboronic acid |
342002-82-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | I918063-250mg |
4-Isopropoxycarbonylphenylboronic acid |
342002-82-8 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | I918063-500mg |
4-Isopropoxycarbonylphenylboronic acid |
342002-82-8 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | I918063-1g |
4-Isopropoxycarbonylphenylboronic acid |
342002-82-8 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I855842-1g |
4-Isopropoxycarbonylphenylboronic acid |
342002-82-8 | 98% | 1g |
¥92.00 | 2022-01-12 | |
| Apollo Scientific | OR14156-5g |
4-(Isopropoxycarbonyl)benzeneboronic acid |
342002-82-8 | 98% | 5g |
£31.00 | 2023-05-18 |
4-Isopropoxycarbonylphenylboronic acid Related Literature
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
- Other Chemical Reagents Derivatization Reagents
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
342002-82-8 (4-Isopropoxycarbonylphenylboronic acid) Related Products
- 220210-56-0(3-t-Butoxycarbonylphenylboronic acid)
- 850568-78-4(3-Propoxycarbonylphenylboronic acid)
- 342002-80-6(m-(Isopropoxycarbonyl)phenylboronic Acid)
- 326496-51-9((4-Acetoxymethyl)phenylboronic acid)
- 4334-88-7(p-Ethoxycarbonylphenylboronic Acid)
- 99769-19-4([3-(methoxycarbonyl)phenyl]boronic acid)
- 99768-12-4(Methyl 4-boronobenzoate)
- 4334-87-6(3-Ethoxycarbonylphenylboronic acid)
- 184000-11-1((4-Benzyloxycarbonylphenyl)boronic acid)
- 91062-38-3((4-Propoxycarbonyl)phenylboronic acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent